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Disclaimer: No publicly available, peer-reviewed data or established protocols currently exist for
a cell line with the specific designation "D-G23". This may represent a proprietary, internally-
developed cell line, a misidentified name, or a novel, as-yet-unpublished cell line.

The following application notes and protocols are provided as a comprehensive, generalized
framework based on standard mammalian cell culture techniques. These protocols are
intended to serve as a starting point and should be adapted and optimized based on the
specific characteristics of the "D-G23" cell line once they are determined. As a relevant, publicly
documented alternative with a similar designation, protocols for the ND7/23 cell line, a mouse
neuroblastoma x rat dorsal root ganglion hybrid, have been used as a reference for neuronal
cell culture where applicable.[1][2]

Cell Line Characteristics and Culture Conditions

This section should be populated with the specific data for the D-G23 cell line once available. A
template for organizing this information is provided below.

Table 1: D-G23 Cell Line Profile (Template)
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Parameter Description

Organism

Tissue of Origin

Cell Type

Morphology

Growth Properties Adherent / Suspension

Disease State

Applications

Table 2: Recommended Culture Conditions (Template)

Parameter Recommendation

Base Medium e.g., DMEM, RPMI-1640

e.g., Fetal Bovine Serum (FBS) %, L-Glutamine,
Supplements . _
Penicillin/Streptomycin

CO2 Concentration 5%

Temperature 37°C

Subculture Confluency 70-80%

Seeding Density e.g., 1-3 x 10% cells/cmz
Passage Ratio 1:3t0 1:6

Experimental Protocols

The following are detailed, step-by-step protocols for the essential procedures in cell culture.

Protocol for Reviving Cryopreserved Cells

This protocol outlines the critical steps for successfully initiating a culture from a frozen vial of
cells.
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Materials:

Cryovial of D-G23 cells

Complete growth medium (pre-warmed to 37°C)
T-75 culture flask

37°C water bath

70% ethanol

Sterile serological pipettes and pipette controller
15 mL conical tube

Centrifuge

Procedure:

Add 10 mL of pre-warmed complete growth medium to a T-75 flask and place it in a 37°C,
5% CO:z incubator.

Rapidly thaw the cryovial by gentle agitation in a 37°C water bath. Thawing should take no
longer than 1-2 minutes.

Decontaminate the exterior of the vial with 70% ethanol before opening in a sterile biological
safety cabinet.

Gently transfer the cell suspension into a 15 mL conical tube containing 9 mL of pre-warmed
complete growth medium. This helps to dilute the cryoprotectant (e.g., DMSO).

Centrifuge the cell suspension at 150-200 x g for 5 minutes to pellet the cells.

Aspirate the supernatant and gently resuspend the cell pellet in 10 mL of fresh, pre-warmed
complete growth medium.

Transfer the resuspended cells into the prepared T-75 flask.
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 Incubate the flask at 37°C in a humidified atmosphere with 5% CO:..

» Monitor the cells for attachment and growth. Change the medium after 24 hours to remove
any remaining cryoprotectant and cell debris.

Protocol for Passaging Adherent Cells

Subculturing, or passaging, is performed to maintain cells in a logarithmic growth phase. This
protocol is for adherent cells.

Materials:

e Confluent flask of D-G23 cells

o Complete growth medium (pre-warmed to 37°C)

o Phosphate-Buffered Saline (PBS), Ca2*/Mg?*-free

o Dissociation reagent (e.g., Trypsin-EDTA, TrypLE™)
o New sterile culture flasks

e 15 mL conical tube

o Centrifuge

Procedure:

Aspirate the spent culture medium from the flask.

o Wash the cell monolayer once with 5-10 mL of PBS to remove any residual serum that may
inhibit the dissociation reagent. Aspirate the PBS.

e Add 1-2 mL of the dissociation reagent to the flask, ensuring the entire cell monolayer is
covered.

¢ |ncubate the flask at 37°C for 2-5 minutes, or until the cells detach. Monitor detachment
under a microscope. Avoid over-exposure to the enzyme.
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e Once detached, add 8-9 mL of complete growth medium to the flask to inactivate the
dissociation reagent.

o Gently pipette the cell suspension up and down to create a single-cell suspension and
transfer it to a 15 mL conical tube.

e Centrifuge the cells at 150-200 x g for 5 minutes.

e Aspirate the supernatant and resuspend the cell pellet in a known volume of fresh, pre-
warmed medium.

» Perform a cell count and viability assessment (e.g., using a hemocytometer with trypan
blue).

o Seed new flasks at the desired density (see Table 2) and add the appropriate volume of
medium.

e Return the new flasks to the incubator.

Diagrams and Visualizations
General Cell Culture Workflow

This diagram illustrates the standard workflow for maintaining a cell culture line.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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